N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide
• InChI: InChI=1S/C23H20N2O2S/c1-2-15-27-17-13-11-16(12-14-17)22(26)24-19-8-4-3-7-18(19)23-25-20-9-5-6-10-21(20)28-23/h3-14H,2,15H2,1H3,(H,24,26)
• InChI Key: YJKGERDQCCGGMS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H20N2O2S
• Molecular Weight: 388.5 g/mol

Description

N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide, also known as BPB, is a chemical compound that has been widely used in scientific research. BPB is a potent and selective inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play important roles in regulating cellular signaling pathways.

Mechanism of Action

N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide works by binding to the active site of PTPs and inhibiting their enzymatic activity. PTPs catalyze the dephosphorylation of tyrosine residues on proteins, which is a crucial step in many signaling pathways. By inhibiting PTPs, N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide can modulate cellular signaling pathways and affect various cellular processes.
Biochemical and Physiological Effects:
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide can inhibit the proliferation and migration of cancer cells, induce apoptosis, and modulate immune responses. In vivo studies have shown that N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide can reduce tumor growth in animal models and improve glucose homeostasis in diabetic mice.

Advantages and Limitations for Lab Experiments

N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of PTPs, which allows for the study of specific PTPs and their role in disease pathogenesis. N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide is also stable and can be easily synthesized in large quantities. However, N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in some assays. N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide can also have off-target effects on other enzymes, which can complicate data interpretation.

Future Directions

There are several future directions for the use of N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide in scientific research. One direction is the development of more potent and selective PTP inhibitors based on the structure of N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide. Another direction is the study of the role of specific PTPs in different diseases and the development of targeted therapies. N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide can also be used in combination with other drugs to enhance their efficacy and reduce side effects. Overall, N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide has great potential for advancing our understanding of cellular signaling pathways and developing new therapies for various diseases.

Scientific Research Applications

N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide has been used in various scientific research studies to investigate the role of PTPs in cellular signaling pathways. PTPs are involved in the regulation of many cellular processes such as cell growth, differentiation, and apoptosis. Dysregulation of PTPs has been linked to many diseases including cancer, diabetes, and autoimmune disorders. N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propoxybenzamide has been used to selectively inhibit specific PTPs and study their role in disease pathogenesis.